Ethyl 2-phenyloxazole-5-carboxylate
Overview
Description
Ethyl 2-phenyloxazole-5-carboxylate is a chemical compound that has been widely used in scientific research for its diverse applications. It is a derivative of oxazole, a five-membered heterocyclic ring containing one oxygen and one nitrogen atom. Ethyl 2-phenyloxazole-5-carboxylate is a versatile compound that has been used in various fields of research, such as medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Crystal Structure Analysis
Ethyl 2-aminooxazole-5-carboxylate, a related compound, has been studied for its crystal structure. It forms planar sheets connected by intermolecular hydrogen bonding, with interactions between sheets limited to dipole–dipole interactions between antiparallel carbonyl groups (Kennedy, Khalaf, Suckling, & Waigh, 2001).
Synthesis and Structural Confirmation
The compound has been used in the synthesis of amino-acid conjugates of the hapten 2-phenyl-4-ethoxymethylene-5(4H)-oxazolone. The structure of these conjugates was confirmed through spectroscopic properties comparison, highlighting its role in confirming chemical structures (Benoiton, Hudecz, & Chen, 2009).
Antimicrobial Studies
Ethyl 2-amino-4-methylthiazole-5-carboxylate, a derivative of thiazole which is structurally similar, has shown antimicrobial activities against various bacterial and fungal strains. Its structure-activity relationship was analyzed using 3D-QSAR analysis, which could be applicable to ethyl 2-phenyloxazole-5-carboxylate as well (Desai, Bhatt, & Joshi, 2019).
Palladium-Catalyzed Arylation
The compound has been involved in palladium-catalyzed direct arylations to create (hetero)aryloxazoles. This process efficiently synthesizes natural products like balsoxin and texaline, demonstrating its utility in organic synthesis (Verrier, Martin, Hoarau, & Marsais, 2008).
Synthesis of Functionalized Compounds
Ethyl 2-phenyloxazole-5-carboxylate is also used in synthesizing bifunctionalized compounds. This process involves the addition of carbonylated electrophiles to 2-lithio derivatives of 5-phenyloxazole, indicating its role in creating complex organic molecules (Couture et al., 2002).
properties
IUPAC Name |
ethyl 2-phenyl-1,3-oxazole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3/c1-2-15-12(14)10-8-13-11(16-10)9-6-4-3-5-7-9/h3-8H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUBRQTVPKIOZHM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(O1)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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